Ethyl 1-(hydroxymethyl)cyclopropanecarboxylate
Cat. No. B1338513
Key on ui cas rn:
3697-68-5
M. Wt: 144.17 g/mol
InChI Key: PAILVKQSHRJIPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08912338B2
Procedure details
Triethylamine (990 μL, 7.1 mmol, 1.2 equiv) and methanesulfonyl chloride (500 μL, 6.5 mmol, 1.1 equiv) were sequentially added to a stirred solution of ethyl 1-(hydroxymethyl)cyclopropanecarboxylate (840 mg, 5.7 mmol, 1.0 equiv) in dichloromethane (15 mL) at 23° C. The resulting bright yellow solution was stirred at 23° C. for 20 h. The reaction mixture was diluted with water (100 mL) and extracted with dichloromethane (3×50 mL). The combined organic layers were dried (MgSO4), gravity-filtered, and concentrated by rotary evaporation to afford the title compound as a brown oil (1.1 g, 85%): 1H NMR (300 MHz, CDCl3) δ 4.33 (s, 2H), 4.16 (q, J=7 Hz, 2H), 3.08 (s, 3H), 1.43 (dd, J=7, 4 Hz, 2H), 1.26 (t, J=7 Hz, 3H), 1.04 (dd, J=7, 4 Hz, 2H).
Name
Yield
85%
Identifiers
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REACTION_CXSMILES
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C(N(CC)CC)C.[CH3:8][S:9](Cl)(=[O:11])=[O:10].[OH:13][CH2:14][C:15]1([C:18]([O:20][CH2:21][CH3:22])=[O:19])[CH2:17][CH2:16]1>ClCCl.O>[CH3:8][S:9]([O:13][CH2:14][C:15]1([C:18]([O:20][CH2:21][CH3:22])=[O:19])[CH2:17][CH2:16]1)(=[O:11])=[O:10]
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Inputs
Step One
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Name
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|
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Quantity
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990 μL
|
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Type
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reactant
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|
Smiles
|
C(C)N(CC)CC
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Name
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|
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Quantity
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500 μL
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Type
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reactant
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Smiles
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CS(=O)(=O)Cl
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Name
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|
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Quantity
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840 mg
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|
Type
|
reactant
|
|
Smiles
|
OCC1(CC1)C(=O)OCC
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|
Name
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|
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Quantity
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15 mL
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|
Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
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23 °C
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Stirring
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Type
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CUSTOM
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Details
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The resulting bright yellow solution was stirred at 23° C. for 20 h
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with dichloromethane (3×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The combined organic layers were dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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Details
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gravity-filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated by rotary evaporation
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Outcomes
Product
Details
Reaction Time |
20 h |
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Name
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|
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Type
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product
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Smiles
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CS(=O)(=O)OCC1(CC1)C(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.1 g | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
